Cas no 1632370-89-8 (2-Methoxypyridine-6-boronic acid hydrochloride)

• Product Name: 2-Methoxypyridine-6-boronic acid hydrochloride
• CAS No: 1632370-89-8
• MF: C₆H₉BClNO₃
• MW: 189.404560804367
• MDL: MFCD13176530
• CID: 4788641
• Update Time: 2026-02-27

2-Methoxypyridine-6-boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxypyridine-6-boronic acid hydrochloride
• 6-Methoxypyridine-2-boronic acid hydrochloride
• 6-METHOXYPYRIDINE-2-BORONIC ACID, HCL SALT
• 6-Methoxypyridine-2-boronic acid, hydrochloride salt
• 2-Methoxypyridine-6-boronic acid hydrochloride salt, AldrichCPR

• MDL： MFCD13176530
• Inchi： 1S/C6H8BNO3.ClH/c1-11-6-4-2-3-5(8-6)7(9)10;/h2-4,9-10H,1H3;1H
• InChI Key： XBFJPIZCCLHLHV-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(B(O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 122
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Methoxypyridine-6-boronic acid hydrochloride

Introduction to 2-Methoxypyridine-6-Boronic Acid Hydrochloride (CAS No. 1632370-89-8)

The compound 2-Methoxypyridine-6-boronic acid hydrochloride, identified by the CAS number 1632370-89-8, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of boronic acids, which have gained immense attention due to their versatility in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki coupling. The presence of a methoxy group at the 2-position of the pyridine ring introduces unique electronic and steric properties, making this compound highly valuable in both academic research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Methoxypyridine-6-boronic acid hydrochloride. Researchers have explored various routes, including transition-metal-catalyzed reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also ensure high purity, which is critical for applications in drug discovery and material synthesis.

In the realm of medicinal chemistry, this compound has been utilized as a key intermediate in the development of novel pharmaceutical agents. Its ability to participate in cross-coupling reactions allows chemists to construct complex molecular architectures with precision. For instance, studies have demonstrated its potential in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and neurodegenerative diseases.

Beyond pharmaceutical applications, 2-Methoxypyridine-6-boronic acid hydrochloride has found relevance in the field of materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Recent research has focused on incorporating this compound into conjugated systems to enhance charge transport properties and improve device performance.

The environmental impact of synthetic chemicals is a growing concern, and researchers have begun investigating the eco-friendly synthesis and application of boronic acids. In this context, green chemistry approaches, such as using biodegradable solvents or recycling byproducts, have been proposed for the production of 2-Methoxypyridine-6-boronic acid hydrochloride. These efforts align with global sustainability goals and highlight the importance of responsible chemical innovation.

In conclusion, 2-Methoxypyridine-6-boronic acid hydrochloride (CAS No. 1632370-89-8) stands as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its role in modern chemical synthesis underscores its significance in advancing both scientific research and industrial development. As research continues to uncover new potential uses, this compound will undoubtedly remain at the forefront of chemical innovation.